N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C16H23NO3/c1-11-7-13(3)15(8-12(11)2)20-10-16(18)17-9-14-5-4-6-19-14/h7-8,14H,4-6,9-10H2,1-3H3,(H,17,18)
• InChI Key: VFGLMOUPQLXVSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OCC(=O)NCC2CCCO2)C
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide, also known as TFMPP, is a psychoactive drug that belongs to the class of synthetic phenethylamines. TFMPP is commonly used as a research chemical in the field of neuroscience to study the mechanism of action of serotonin receptors and their role in various physiological and behavioral processes.

Mechanism of Action

N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. It also acts as a serotonin reuptake inhibitor, which increases the concentration of serotonin in the synaptic cleft and enhances its effects on the postsynaptic receptors.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature, as well as changes in mood, perception, and cognition. It has also been shown to affect the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide in lab experiments is its ability to selectively target serotonin receptors and modulate their activity. This allows researchers to study the specific role of serotonin in various physiological and behavioral processes. However, one of the limitations of using this compound is its potential for toxicity and adverse side effects, which can affect the validity and reliability of the experimental results.

Future Directions

There are several future directions for research involving N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide, including the development of new serotonin receptor agonists and antagonists with improved selectivity and efficacy. Additionally, further research is needed to understand the long-term effects of this compound on the central nervous system and its potential for therapeutic applications in the treatment of mood disorders and other psychiatric conditions.

Synthesis Methods

N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide can be synthesized through a multistep process involving the reaction of 2,4,5-trimethylphenol with sodium hydroxide to form 2,4,5-trimethylphenol sodium salt. This is then reacted with chloroacetic acid to form 2-(2,4,5-trimethylphenoxy)acetic acid, which is further reacted with tetrahydrofuran and formaldehyde to form this compound.

Scientific Research Applications

N-(tetrahydro-2-furanylmethyl)-2-(2,4,5-trimethylphenoxy)acetamide is commonly used in scientific research to study the mechanism of action of serotonin receptors and their role in various physiological and behavioral processes. It is also used to study the effects of serotonin agonists and antagonists on the central nervous system.